Cas no 724455-62-3 (4-{4-(4-Methylpiperazin-1-yl)phenylamino}-4-oxobutanoic acid)

• Product Name: 4-{4-(4-Methylpiperazin-1-yl)phenylamino}-4-oxobutanoic acid
• CAS No: 724455-62-3
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• MDL: MFCD04153408
• CID: 4716400
• Update Time: 2025-11-01

4-{4-(4-Methylpiperazin-1-yl)phenylamino}-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[4-(4-methylpiperazin-1-yl)phenyl]amino}-4-oxobutanoic acid
• 4-([4-(4-Methylpiperazin-1-yl)phenyl]amino)-4-oxobutanoic acid
• STK504494
• R8374
• 4-[4-(4-methylpiperazin-1-yl)anilino]-4-oxobutanoic acid
• 3-{[4-(4-methylpiperazin-1-yl)phenyl]carbamoyl}propanoic acid
• 4-{4-(4-Methylpiperazin-1-yl)phenylamino}-4-oxobutanoic acid

• MDL： MFCD04153408
• Inchi： 1S/C15H21N3O3/c1-17-8-10-18(11-9-17)13-4-2-12(3-5-13)16-14(19)6-7-15(20)21/h2-5H,6-11H2,1H3,(H,16,19)(H,20,21)
• InChI Key： MRPFHGFSGJBYSV-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)NC1C=CC(=CC=1)N1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 359
• Topological Polar Surface Area: 72.9

Additional information on 4-{4-(4-Methylpiperazin-1-yl)phenylamino}-4-oxobutanoic acid

Introduction to 4-{4-(4-Methylpiperazin-1-yl)phenylamino}-4-oxobutanoic Acid (CAS No: 724455-62-3)

4-{4-(4-Methylpiperazin-1-yl)phenylamino}-4-oxobutanoic acid, also known by its CAS number 724455-62-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a piperazine ring, a phenyl group, and a butanoic acid moiety. The presence of these functional groups makes it a versatile compound with potential applications in drug discovery and development.

The piperazine ring, a six-membered ring containing two nitrogen atoms, is a common structural motif in many pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. In this compound, the piperazine ring is substituted with a methyl group at the 4-position, which adds to its stability and potential bioavailability. The phenyl group attached to the piperazine further enhances the molecule's aromaticity and hydrophobicity, making it an attractive candidate for various biological assays.

Recent studies have highlighted the importance of compounds like 724455-62-3 in the development of new therapeutic agents. For instance, research has shown that this compound exhibits promising activity in vitro against certain enzymes and receptors that are implicated in diseases such as cancer and neurodegenerative disorders. Its ability to modulate these targets suggests that it could serve as a lead compound for further optimization in drug design.

One of the key advantages of 724455-62-3 is its structural flexibility, which allows for easy modification to enhance its pharmacokinetic properties. By altering substituents on the piperazine or phenyl groups, researchers can potentially improve the compound's solubility, absorption, and distribution within the body. These modifications are critical for ensuring that the compound can effectively reach its intended biological target while minimizing off-target effects.

In addition to its therapeutic potential, 724455-62-3 has also been studied for its role in chemical synthesis and catalysis. Its ability to act as a chelating agent or a ligand in transition metal complexes makes it valuable in organic synthesis reactions. Recent advancements in asymmetric catalysis have further underscored the importance of such compounds in creating enantiomerically pure products, which are essential for modern drug development.

The synthesis of 724455-62-3 involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications. The availability of this compound through various chemical suppliers has further facilitated its use in diverse research settings.

From an environmental standpoint, understanding the fate and transport of 724455-62-3 in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under certain conditions, which reduces its persistence in the environment. However, further research is needed to fully characterize its environmental behavior and ensure sustainable practices during its production and use.

In conclusion, 724455-62-3, or 4-{4-(4-Methylpiperazin-1-yl)phenylamino}-4-oxobutanoic acid, represents a valuable compound with wide-ranging applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in research methodologies, positions it as a promising candidate for future drug discovery efforts. As our understanding of this compound continues to grow, so too will its potential contributions to science and medicine.